Cas no 2090447-57-5 ((3-Bromo-2-fluoro-5-iodophenyl)methanol)

• Product Name: (3-Bromo-2-fluoro-5-iodophenyl)methanol
• CAS No: 2090447-57-5
• MF: C₇H₅BrFIO
• MW: 330.920877218246
• CID: 6780921
• Update Time: 2026-03-12

(3-Bromo-2-fluoro-5-iodophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-Bromo-2-fluoro-5-iodophenyl)methanol

• Inchi： 1S/C7H5BrFIO/c8-6-2-5(10)1-4(3-11)7(6)9/h1-2,11H,3H2
• InChI Key： UMVXSFVSCYDQPX-UHFFFAOYSA-N
• SMILES： C(C1C=C(I)C=C(Br)C=1F)O

Additional information on (3-Bromo-2-fluoro-5-iodophenyl)methanol

(3-Bromo-2-fluoro-5-iodophenyl)methanol: A Comprehensive Overview

The compound (3-Bromo-2-fluoro-5-iodophenyl)methanol (CAS No. 2090447-57-5) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which includes a phenyl ring substituted with bromine, fluorine, and iodine atoms, along with a hydroxymethyl group. The presence of these halogens makes it a valuable substrate for further chemical modifications and functionalization.

Recent advancements in synthetic chemistry have enabled the precise synthesis of (3-Bromo-2-fluoro-5-iodophenyl)methanol through multi-step processes. Researchers have employed various strategies, including nucleophilic aromatic substitution and coupling reactions, to achieve high yields and purity. The ability to control the regioselectivity of these reactions has been a major focus, as it directly impacts the quality and applicability of the final product.

One of the most promising applications of (3-Bromo-2-fluoro-5-iodophenyl)methanol lies in the field of pharmaceutical chemistry. The compound serves as an intermediate in the synthesis of bioactive molecules, particularly those with complex halogenated frameworks. For instance, recent studies have demonstrated its utility in the development of novel anticancer agents, where the halogen substituents play a critical role in modulating the pharmacokinetic properties of the drug candidates.

In addition to its pharmaceutical applications, (3-Bromo-2-fluoro-5-iodophenyl)methanol has also found relevance in materials science. Its unique electronic properties make it a candidate for use in advanced materials such as semiconductors and optoelectronic devices. Researchers have explored its potential as a precursor for synthesizing halogenated aromatic polymers, which exhibit superior thermal stability and mechanical strength.

The environmental impact of (3-Bromo-2-fluoro-5-iodophenyl)methanol has also been a topic of interest. Studies have shown that its degradation pathways under various conditions can provide insights into the fate of similar halogenated compounds in natural ecosystems. Understanding these processes is crucial for developing sustainable chemical practices and minimizing ecological risks.

From a regulatory standpoint, (3-Bromo-2-fluoro-5-iodophenyl)methanol complies with current safety standards and is not classified as a hazardous or controlled substance under typical usage conditions. Its handling and storage requirements are well-documented, ensuring safe practices in both laboratory and industrial settings.

In conclusion, (3-Bromo-2-fluoro-5-Iodophenyl)methanol (CAS No. 2090447-57-) represents a versatile building block in modern chemistry, with applications spanning pharmaceuticals, materials science, and environmental studies. Ongoing research continues to uncover new avenues for its utilization, underscoring its importance in advancing scientific innovation.